Cas no 869858-00-4 ((2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol)

(2S,3S,4R,5S)-2-(1H-Benzimidazol-2-yl)-5-methylpyrrolidine-3,4-diol is a chiral pyrrolidine derivative featuring a benzimidazole moiety and multiple hydroxyl groups, imparting unique stereochemical and functional properties. Its rigid bicyclic structure and polar substituents enhance binding affinity in molecular recognition, making it valuable for pharmaceutical and biochemical applications. The defined stereochemistry ensures precise interactions with biological targets, while the hydroxyl groups facilitate solubility and hydrogen bonding. This compound is particularly useful as a synthetic intermediate or scaffold in drug discovery, especially for enzyme inhibition or receptor modulation. Its high purity and well-characterized configuration support reproducible research outcomes in medicinal chemistry and asymmetric synthesis.

(2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol structure

869858-00-4 structure

Product Name:(2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol

CAS No:869858-00-4

MF:C₁₂H₁₅N₃O₂

MW:233.266402482986

CID:4823255

Update Time:2025-06-08

(2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol Chemical and Physical Properties

Names and Identifiers

- (2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol
- (2S,3S,4R,5S)-2-(1H-BENZO[D]IMIDAZOL-2-YL)-5-METHYLPYRROLIDINE-3,4-DIOL
- Q27459883
- 2beta-(1H-Benzoimidazole-2-yl)-5alpha-methylpyrrolidine-3alpha,4alpha-diol
- EAT
- Inchi： 1S/C12H15N3O2/c1-6-10(16)11(17)9(13-6)12-14-7-4-2-3-5-8(7)15-12/h2-6,9-11,13,16-17H,1H3,(H,14,15)/t6-,9+,10+,11-/m0/s1
- InChI Key： WKDUAKZZRFRSAE-HCPDIIQCSA-N
- SMILES： O[C@@H]1[C@@H]([C@H](C)N[C@H]1C1=NC2C=CC=CC=2N1)O

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 289
XLogP3: -0.1
Topological Polar Surface Area: 81.2

(2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM376590-1g	(2S,3S,4R,5S)-2-(1H-1,3-benzodiazol-2-yl)-5-methylpyrrolidine-3,4-diol	869858-00-4	95%+	1g	$469	2023-01-07
Alichem	A109009012-250mg	(2S,3S,4R,5S)-2-(1H-Benzo[d]imidazol-2-yl)-5-methylpyrrolidine-3,4-diol	869858-00-4	97%	250mg	$191.10	2023-08-31
Alichem	A109009012-1g	(2S,3S,4R,5S)-2-(1H-Benzo[d]imidazol-2-yl)-5-methylpyrrolidine-3,4-diol	869858-00-4	97%	1g	$517.32	2023-08-31

(2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol Related Literature

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Additional information on (2s,3s,4r,5s)-2-(1h-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol

Comprehensive Analysis of (2S,3S,4R,5S)-2-(1H-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol (CAS No. 869858-00-4)

The compound (2S,3S,4R,5S)-2-(1H-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol (CAS No. 869858-00-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug development. With its intricate stereochemistry and functional groups, this compound is a prime candidate for research into novel therapeutic agents. The presence of the benzimidazole moiety and the pyrrolidine-diol backbone makes it a versatile scaffold for targeting various biological pathways.

Recent trends in pharmaceutical research highlight a growing interest in chiral compounds like (2S,3S,4R,5S)-2-(1H-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol. Scientists are particularly focused on its potential applications in enzyme inhibition and receptor modulation. The compound's ability to interact with proteins and nucleic acids has sparked investigations into its use for treating metabolic disorders and inflammatory conditions. Its stereospecificity ensures high selectivity, reducing off-target effects—a critical factor in modern drug design.

One of the most searched questions in the scientific community revolves around the synthetic routes for CAS No. 869858-00-4. Researchers are exploring efficient methodologies to produce this compound with high enantiomeric purity. Techniques such as asymmetric synthesis and catalytic hydrogenation are being optimized to meet the demand for scalable and cost-effective production. Additionally, the compound's solubility and stability under physiological conditions are key parameters under evaluation.

In the context of drug discovery, (2S,3S,4R,5S)-2-(1H-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol is being studied for its potential as a lead compound. Computational modeling and molecular docking studies suggest strong binding affinities for targets involved in neurodegenerative diseases and cancer. These findings align with the current focus on precision medicine, where tailored therapies are developed based on molecular interactions.

The pharmacokinetic properties of this compound are another area of active research. Scientists are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its viability as a therapeutic agent. Preliminary data indicate favorable bioavailability, making it a promising candidate for oral administration. Moreover, its low toxicity profile enhances its appeal for further development.

From an industrial perspective, the demand for high-purity CAS No. 869858-00-4 is rising, driven by its applications in pharmaceutical intermediates and bioconjugation. Suppliers are focusing on GMP-compliant manufacturing processes to ensure consistency and quality. The compound's compatibility with pegylation and other drug delivery technologies further expands its utility.

In conclusion, (2S,3S,4R,5S)-2-(1H-Benzimidazol-2-Yl)-5-Methylpyrrolidine-3,4-Diol represents a fascinating intersection of chemistry and biology. Its multifunctional nature and therapeutic potential make it a subject of ongoing exploration. As research advances, this compound may pave the way for innovative treatments addressing unmet medical needs.